Cas no 955530-82-2 (N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide)

• Product Name: N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide
• CAS No: 955530-82-2
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5976142
• PubChem ID: 16837503
• Update Time: 2025-07-15

N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide
• Ethanediamide, N1-[2-(1-ethyl-1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-N2-2-propen-1-yl-
• N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-N'-prop-2-enyloxamide
• 955530-82-2
• N1-allyl-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• F2271-0488
• AKOS024635056
• N'-[2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]-N-(prop-2-en-1-yl)ethanediamide

• Inchi： 1S/C18H25N3O2/c1-3-10-19-17(22)18(23)20-11-9-14-7-8-16-15(13-14)6-5-12-21(16)4-2/h3,7-8,13H,1,4-6,9-12H2,2H3,(H,19,22)(H,20,23)
• InChI Key： RLERPRBCOCBNQJ-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2CC)(=O)C(NCC=C)=O

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• pka: 12.70±0.46(Predicted)

Additional information on N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide

N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 955530-82-2): An Overview of a Promising Compound in Medicinal Chemistry

N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide (CAS No. 955530-82-2) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

The chemical structure of N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide is characterized by a tetrahydroquinoline moiety and an allyl amine group. The tetrahydroquinoline ring is a versatile scaffold that has been widely explored in drug discovery for its diverse biological activities. The presence of the allyl amine group adds further complexity and reactivity to the molecule, making it an interesting candidate for various pharmacological studies.

Several synthetic routes have been reported for the preparation of N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide. One common approach involves the condensation of 6-amino-tetrahydroquinoline with an appropriate aldehyde or ketone followed by reductive amination. Another method involves the coupling of a tetrahydroquinoline derivative with an allyl halide using transition metal catalysts. These synthetic strategies have been optimized to achieve high yields and purity, making the compound readily available for further research and development.

Recent studies have highlighted the potential of N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide in various therapeutic areas. One notable application is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro assays have shown that the compound can effectively inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX), key enzymes responsible for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Furthermore, N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-N-(prop-2-en-1-yl)ethanediamide has demonstrated potential as an antiviral agent. Research has shown that it can inhibit the replication of certain viruses by interfering with viral entry or replication processes. For instance, studies have reported its efficacy against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings suggest that the compound could be further developed as a novel antiviral therapy.

In addition to its anti-inflammatory and antiviral properties, N'-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-y l)ethyl-N-(prop - 2 - en - 1 - yl )ethanediamide has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism underlying these effects is thought to involve modulation of oxidative stress and neuroinflammation.

The safety profile of N'-2-(1 - ethyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) ethyl - N - ( prop - 2 - en - 1 - yl ) ethanediamide has been evaluated in several preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, N'-2-(1 - ethyl - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) ethyl - N - ( prop - 2 - en - 1 - yl ) ethanediamide (CAS No. 955530 -82 - 2 ) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.